Efavirenz Penteneyne

Specification

• Molecular Formula: C₁₄H₉ClF₃NO₂
• Molecular Weight: 315.67

Introduction

Chemical Identity and Structure

Efavirenz Penteneyne, structurally characterized as (S)-6-chloro-4-(3-methylbut-3-en-1-ynyl)-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one, represents an important chemical compound with distinct structural features. The compound demonstrates an interesting molecular framework that combines a benzoxazine ring system with specific functional groups that contribute to its chemical properties and potential applications in pharmaceutical research.

Basic Chemical Information

The fundamental chemical characteristics of Efavirenz Penteneyne are summarized in Table 1, providing essential information for chemical identification and classification.

Table 1: Chemical Identification Parameters of Efavirenz Penteneyne

Parameter	Value
Molecular Formula	C14H9ClF3NO2
Molecular Weight	315.67 g/mol
IUPAC Name	(S)-6-chloro-4-(3-methylbut-3-en-1-ynyl)-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one
SMILES Notation	CC(=C)C#C[C@]1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F
InChIKey	WHGASYVCIFMRON-ZDUSSCGKSA-N
CAS Registry Number	Not Available

The molecular structure of Efavirenz Penteneyne includes several key functional groups: a benzoxazine core, a chloro substituent, a trifluoromethyl group, and distinctively, a 3-methylbut-3-en-1-ynyl moiety that gives the compound its "penteneyne" designation.

Structural Relationship to Efavirenz

Efavirenz Penteneyne shares significant structural similarities with efavirenz (Sustiva®), a first-generation non-nucleoside reverse transcriptase inhibitor. The key difference between these compounds lies in the alkynyl side chain. While efavirenz contains a cyclopropylethynyl group, Efavirenz Penteneyne features a 3-methylbut-3-en-1-ynyl group, which presents a distinct chemical and potentially pharmacological profile.

This structural variation is significant, as it may affect how the molecule interacts with biological targets, potentially altering its pharmacokinetic and pharmacodynamic properties compared to the parent compound efavirenz. The presence of the penteneyne moiety instead of the cyclopropylethynyl group represents a notable structural modification that pharmaceutical researchers may investigate for various purposes including impurity profiling and structure-activity relationship studies.

Physical and Chemical Properties

The physical and chemical properties of Efavirenz Penteneyne provide important insights into its behavior in various environments and its potential applications in pharmaceutical research and development.

Synthesis and Characterization

The synthesis and characterization of Efavirenz Penteneyne represent important aspects of pharmaceutical chemistry, particularly in the context of drug development and quality control.

Analytical Characterization

Analytical techniques for the characterization and identification of Efavirenz Penteneyne are crucial for ensuring its chemical identity and purity. These techniques may include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy

• Mass Spectrometry

• Infrared (IR) Spectroscopy

• High-Performance Liquid Chromatography (HPLC)

• X-ray Crystallography (for solid-state structural confirmation)

While specific spectral data for Efavirenz Penteneyne is limited in the available literature, the compound would likely exhibit characteristic spectroscopic features consistent with its structural elements, including signals corresponding to the benzoxazine ring system, trifluoromethyl group, and the distinctive penteneyne moiety.

Applications and Significance

Efavirenz Penteneyne holds significance in several contexts within pharmaceutical research and development, particularly in relation to HIV therapeutics.

Role as a Reference Standard

Parameter	Specification
Product Format	Neat
Storage Temperature	-20°C
Shipping Temperature	Room Temperature
Country of Origin	Varies by supplier (e.g., Canada)
Purity	High-purity certified reference material
Applications	Pharmaceutical Toxicology Reference Materials, Impurity Reference Materials

Research Gaps and Future Directions

The available literature on Efavirenz Penteneyne reveals several knowledge gaps that present opportunities for future research.